Cas no 888027-28-9 ((4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano2,3-fchromen-5-yl)oxyacetic Acid)

(4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxyacetic acid is a specialized organic compound featuring a fused pyranochromene core with an oxoacetate functional group. Its unique structure imparts stability and reactivity, making it valuable in synthetic chemistry and pharmaceutical research. The compound's rigid polycyclic framework enhances its potential as a precursor for bioactive molecules or intermediates in heterocyclic synthesis. The presence of the oxyacetic acid moiety allows for further derivatization, enabling applications in ligand design or prodrug development. Its well-defined stereochemistry and functional group compatibility make it a versatile building block for targeted molecular modifications.
(4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano2,3-fchromen-5-yl)oxyacetic Acid structure
888027-28-9 structure
Product Name:(4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano2,3-fchromen-5-yl)oxyacetic Acid
CAS No:888027-28-9
MF:C17H18O6
MW:318.321225643158
MDL:MFCD06492540
CID:3142638
PubChem ID:1781470
Update Time:2025-06-08

(4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano2,3-fchromen-5-yl)oxyacetic Acid Chemical and Physical Properties

Names and Identifiers

    • <br>2-((4,8,8-trimethyl-2-oxo-2,8,9,10-tetrahydropyrano[2,3-f]chromen-5-yl)oxy) acetic acid
    • (4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano2,3-fchromen-5-yl)oxyacetic Acid
    • MDL: MFCD06492540
    • Inchi: 1S/C17H18O6/c1-9-6-14(20)22-16-10-4-5-17(2,3)23-11(10)7-12(15(9)16)21-8-13(18)19/h6-7H,4-5,8H2,1-3H3,(H,18,19)
    • InChI Key: HUCGRVDDOLCARB-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C3C(C)=CC(=O)OC=3C=2CCC1(C)C)OCC(=O)O

(4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano2,3-fchromen-5-yl)oxyacetic Acid Security Information

  • HazardClass:IRRITANT

(4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano2,3-fchromen-5-yl)oxyacetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T055995-250mg
[(4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxy]acetic Acid
888027-28-9
250mg
$ 185.00 2022-06-03
TRC
T055995-500mg
[(4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxy]acetic Acid
888027-28-9
500mg
$ 300.00 2022-06-03
TRC
T055995-1000mg
[(4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxy]acetic Acid
888027-28-9
1g
$ 480.00 2022-06-03
Enamine
EN300-303259-0.05g
2-({4,8,8-trimethyl-2-oxo-2H,8H,9H,10H-pyrano[2,3-h]chromen-5-yl}oxy)acetic acid
888027-28-9 95.0%
0.05g
$76.0 2025-03-19
Enamine
EN300-303259-0.1g
2-({4,8,8-trimethyl-2-oxo-2H,8H,9H,10H-pyrano[2,3-h]chromen-5-yl}oxy)acetic acid
888027-28-9 95.0%
0.1g
$113.0 2025-03-19
Enamine
EN300-303259-0.25g
2-({4,8,8-trimethyl-2-oxo-2H,8H,9H,10H-pyrano[2,3-h]chromen-5-yl}oxy)acetic acid
888027-28-9 95.0%
0.25g
$162.0 2025-03-19
Enamine
EN300-303259-0.5g
2-({4,8,8-trimethyl-2-oxo-2H,8H,9H,10H-pyrano[2,3-h]chromen-5-yl}oxy)acetic acid
888027-28-9 95.0%
0.5g
$310.0 2025-03-19
Enamine
EN300-303259-1.0g
2-({4,8,8-trimethyl-2-oxo-2H,8H,9H,10H-pyrano[2,3-h]chromen-5-yl}oxy)acetic acid
888027-28-9 95.0%
1.0g
$414.0 2025-03-19
Enamine
EN300-303259-2.5g
2-({4,8,8-trimethyl-2-oxo-2H,8H,9H,10H-pyrano[2,3-h]chromen-5-yl}oxy)acetic acid
888027-28-9 95.0%
2.5g
$810.0 2025-03-19
Enamine
EN300-303259-5.0g
2-({4,8,8-trimethyl-2-oxo-2H,8H,9H,10H-pyrano[2,3-h]chromen-5-yl}oxy)acetic acid
888027-28-9 95.0%
5.0g
$1199.0 2025-03-19

Additional information on (4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano2,3-fchromen-5-yl)oxyacetic Acid

(4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxyacetic Acid (CAS No. 888027-28-9): A Comprehensive Overview

(4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxyacetic Acid (CAS No. 888027-28-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as chromenones, which are characterized by their unique structural features and potential biological activities. The compound's intricate structure includes a chromene ring fused with a pyran ring and several substituents that contribute to its unique properties.

The chromenone framework is well-known for its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. (4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxyacetic Acid is particularly interesting due to its trimethyl and oxo substituents, which enhance its stability and reactivity. These features make it a promising candidate for the development of novel therapeutic agents.

Recent studies have highlighted the potential of (4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxyacetic Acid in various biomedical applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, (4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxyacetic Acid has shown promising results in cancer research. A study conducted at the National Cancer Institute found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that (4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yloxyacetic Acid) could be a potential candidate for cancer therapy.

The oxyacetic acid moiety in the compound's structure is also noteworthy. This functional group can enhance the solubility and bioavailability of the molecule, making it more suitable for pharmaceutical applications. Furthermore, the presence of an oxyacetic acid group can influence the compound's pharmacokinetic properties, such as absorption and distribution in the body.

From a synthetic chemistry perspective, the preparation of (4,8,8-trimethyl-2-oxyo-oxyacetic acid) involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by functional group manipulations to introduce the desired substituents. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound.

The safety profile of (4,8, 8-trimethyl - 2 - oxy - 9, 10 - dihydro - 2 H, 8 H - pyrano [ 2, 3 - f ] chromen - 5 - yl ) oxyacetic acid is an important consideration for its potential use in pharmaceuticals. Preclinical studies have shown that this compound has low toxicity and good tolerability in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, (4, 8, 8-trimethyl - 2 - oxy - 9, 10 - dihydro - 2 H, 8 H - pyrano [ 2, 3 - f ] chromen - 5 - yl ) oxyacetic acid (CAS No. 888027–28–9) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising lead for the development of new therapeutic agents targeting inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent